Cas no 676138-32-2 (1-(3-broMophenyl)cyclohexanecarbonitrile)

1-(3-broMophenyl)cyclohexanecarbonitrile structure
676138-32-2 structure
Product Name:1-(3-broMophenyl)cyclohexanecarbonitrile
CAS No:676138-32-2
MF:C13H14BrN
MW:264.160962581635
CID:3029654
PubChem ID:43345643
Update Time:2025-04-21

1-(3-broMophenyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(3-broMophenyl)cyclohexanecarbonitrile
    • SCHEMBL3171333
    • 1-(3-BROMOPHENYL)CYCLOHEXANE-1-CARBONITRILE
    • 676138-32-2
    • BXJHSEZUMMHRIJ-UHFFFAOYSA-N
    • DB-102583
    • MFCD11036802
    • AKOS009375198
    • A1-07817
    • MDL: MFCD11036802
    • Inchi: 1S/C13H14BrN/c14-12-6-4-5-11(9-12)13(10-15)7-2-1-3-8-13/h4-6,9H,1-3,7-8H2
    • InChI Key: BXJHSEZUMMHRIJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 263.03096Da
  • Monoisotopic Mass: 263.03096Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8Ų

1-(3-broMophenyl)cyclohexanecarbonitrile Pricemore >>

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